Cas no 1805404-68-5 (Ethyl 6-bromo-3-cyano-2-ethylbenzoate)

• Product Name: Ethyl 6-bromo-3-cyano-2-ethylbenzoate
• CAS No: 1805404-68-5
• MF: C₁₂H₁₂BrNO₂
• MW: 282.133182525635
• CID: 4948560
• Update Time: 2025-06-14

Ethyl 6-bromo-3-cyano-2-ethylbenzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 6-bromo-3-cyano-2-ethylbenzoate

• Inchi： 1S/C12H12BrNO2/c1-3-9-8(7-14)5-6-10(13)11(9)12(15)16-4-2/h5-6H,3-4H2,1-2H3
• InChI Key： SZEWJFIDBJGSPN-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C#N)C(=C1C(=O)OCC)CC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 297
• XLogP3: 3.3
• Topological Polar Surface Area: 50.1

Additional information on Ethyl 6-bromo-3-cyano-2-ethylbenzoate

Research Briefing on Ethyl 6-bromo-3-cyano-2-ethylbenzoate (CAS: 1805404-68-5) in Chemical Biology and Pharmaceutical Applications

Ethyl 6-bromo-3-cyano-2-ethylbenzoate (CAS: 1805404-68-5) is a specialized chemical compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This ester derivative, characterized by its bromo and cyano functional groups, serves as a versatile intermediate in the synthesis of bioactive molecules. Recent studies have highlighted its potential in drug discovery, particularly in the development of kinase inhibitors and other therapeutic agents targeting various diseases.

The compound's unique structural features, including the ethyl ester and bromo substituents, make it a valuable building block for medicinal chemistry. Recent research has focused on optimizing its synthetic pathways to improve yield and purity, which are critical for its application in high-throughput screening and lead optimization. Advances in catalytic methods, such as palladium-catalyzed cross-coupling reactions, have been employed to further functionalize this compound, expanding its utility in drug development.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers investigated the role of Ethyl 6-bromo-3-cyano-2-ethylbenzoate in the synthesis of novel EGFR (Epidermal Growth Factor Receptor) inhibitors. The study demonstrated that derivatives of this compound exhibited potent inhibitory activity against mutant forms of EGFR, which are often associated with resistance to first-line therapies in non-small cell lung cancer (NSCLC). These findings underscore the compound's potential as a scaffold for developing next-generation targeted therapies.

Another area of interest is the compound's application in the synthesis of fluorescent probes for biological imaging. A recent publication in ACS Chemical Biology detailed the use of Ethyl 6-bromo-3-cyano-2-ethylbenzoate as a precursor for developing near-infrared (NIR) probes. These probes were successfully utilized to track the activity of specific enzymes in live cells, offering new insights into cellular processes and disease mechanisms. The study highlighted the compound's adaptability in designing tools for both therapeutic and diagnostic purposes.

Despite its promising applications, challenges remain in the large-scale production and stability of Ethyl 6-bromo-3-cyano-2-ethylbenzoate under physiological conditions. Ongoing research aims to address these limitations by exploring novel formulation strategies and protective group chemistries. For instance, a 2024 preprint on ChemRxiv proposed the use of micellar encapsulation to enhance the compound's solubility and bioavailability, which could significantly improve its performance in vivo.

In conclusion, Ethyl 6-bromo-3-cyano-2-ethylbenzoate (CAS: 1805404-68-5) represents a critical intermediate in modern pharmaceutical research, with applications spanning drug discovery, biological imaging, and chemical biology. Its versatility and potential for further functionalization make it a valuable asset in the development of novel therapeutics and diagnostic tools. Future studies are expected to explore its role in emerging areas such as proteolysis-targeting chimeras (PROTACs) and covalent inhibitors, further solidifying its importance in the field.